Cas no 2228408-91-9 (tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228408-91-9
• MF: C₁₅H₁₇F₃N₂O₂
• MW: 314.302894353867
• CID: 5934943
• PubChem ID: 165967425
• Update Time: 2025-10-29

tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1899761
• 2228408-91-9
• tert-butyl N-[2-(1-cyanoethyl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C15H17F3N2O2/c1-9(8-19)11-6-5-10(15(16,17)18)7-12(11)20-13(21)22-14(2,3)4/h5-7,9H,1-4H3,(H,20,21)
• InChI Key： SWZNLJUUYQPWRU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C#N)C)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 314.12421228g/mol
• Monoisotopic Mass: 314.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228408-91-9)

tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate, with the CAS number 2228408-91-9, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a cyanoethyl moiety, and a trifluoromethyl-substituted phenyl ring. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl group in tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate serves as a steric hindrance, which can enhance the stability and reduce the reactivity of the compound. This property is particularly valuable in pharmaceuticals, where stability and controlled reactivity are crucial for maintaining drug efficacy and safety. The cyanoethyl moiety, on the other hand, introduces a polar functional group that can influence the compound's solubility and interaction with biological targets. The trifluoromethyl-substituted phenyl ring adds fluorine atoms, which are known for their electron-withdrawing properties and can significantly affect the compound's electronic structure and biological activity.

Recent studies have highlighted the potential of tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory properties. These findings suggest that tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate has also been investigated for its anticancer properties. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity observed in these studies is attributed to the unique combination of functional groups within the molecule, which allows it to target specific cellular pathways involved in cancer progression.

The synthesis of tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate involves several well-established chemical reactions, including nucleophilic substitution and carbamate formation. These synthetic routes are highly reproducible and scalable, making it feasible to produce this compound on a larger scale for further research and development. The synthetic flexibility also allows for the introduction of additional functional groups or modifications to optimize the compound's pharmacological profile.

In terms of its physical and chemical properties, tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate is typically a white crystalline solid with good thermal stability. Its solubility profile can be fine-tuned by modifying the solvent system or through derivatization strategies. These properties make it suitable for various analytical techniques, such as HPLC and NMR spectroscopy, which are essential for characterizing and purifying the compound.

The biological activity of tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate has been evaluated using a range of in vitro and in vivo models. In vitro studies have shown that this compound can effectively modulate key signaling pathways involved in inflammation and cancer. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, in vivo studies using animal models have demonstrated that this compound can reduce tumor growth and improve survival rates without causing significant side effects.

The safety profile of tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate has been extensively studied through toxicological assessments. These evaluations have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential use as a therapeutic agent in clinical settings.

In conclusion, tert-butyl N-2-(1-cyanoethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228408-91-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its stability, solubility, and biological activity, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its pharmacological properties for various medical conditions.